Panchromatic terthiophenyl-benzodithiophene conjugated porphyrin donor for efficient organic solar cells†
Journal of Materials Chemistry C Pub Date: 2021-11-01 DOI: 10.1039/D1TC01172C
Abstract
Two intermediate-sized acceptor–π–porphyrin–π–acceptor-type molecules MPor1 and MPor2 with panchromatic absorption profiles have been developed towards improving photovoltaic performance. The conjugation of terthiophenyl-benzodithiophene to the porphyrin center successfully fills the absorption gap between the Soret and Q bands of the conventional porphyrin molecules and leads to narrow optical bandgaps within 1.58–1.60 eV. The two molecules possess excellent light-harvesting property within the UV-visible-near-infrared region, and efficient hole-electron separation in the bulk heterojunction layer with PC71BM as the acceptor. Conventional solar cells based on the MPor1/PC71BM active layer shows an optimal performance with a power conversion efficiency of 8.59% and a short circle current of 14.91 mA cm−2.
Recommended Literature
- [1] Detection of nerve gases using surface-enhanced Raman scattering substrates with high droplet adhesion†
- [2] XIII.—On the relations between the chemical composition and the boiling points and specific volumes
- [3] Determination of oxonium ion in strongly ionisable inorganic acids and determination of substituted acetic acids using flow injection and chemiluminescence detection
- [4] Magnetite azolla impedimetric nanobiosensor for phthalic acid esters quantification
- [5] Anti-GPC1-modified mesoporous silica nanoparticles as nanocarriers for combination therapy and targeting of PANC-1 cells†
- [6] Self-catalytic membrane photo-reactor made of carbon nitride nanosheets†
- [7] High-voltage spinel cathodes for lithium-ion batteries: controlling the growth of preferred crystallographic planes through cation doping†
- [8] The B(C6F5)3·H2O promoted synthesis of fluoroalkylated 3,3′,3′′-trisindolylmethanes from fluorocarboxylic acids and indoles†
- [9] Skeleton atomic effect on nonlinear optical properties of linear trinuclear heteroselenometallic compounds with univalent coinage metals
- [10] A plasmon modulated photothermoelectric photodetector in silicon nanostripes†
Journal Name：Journal of Materials Chemistry C
Research Products
-
CAS no.: 116861-31-5
-
CAS no.: 129541-40-8
